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analytical standard
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Compound Focus: Lincomycin hydrochloride monohydrate

CAS No.: 7179-49-9

Cat. No.: S533200

Chemical Profile & Key Properties

The table below summarizes the fundamental identifying information and physicochemical characteristics of

Lincomycin Hydrochloride Monohydrate.

Property Description

Chemical Methyl 6,8-dideoxy-6-(1-methyl-trans-4-propyl-L-2-pyrrolidinecarboxamido)-1-thio-D-
Name erythro-a-D-galacto-octopyranoside monohydrochloride monohydrate [1]

Molecular C18H34N206S « HCI » H20 [2] [1]

Formula

CAS Number 7179-49-9 [3] [2] [4]

Molecular 461.01 g/mol [2] [1] [4]

Weight

Appearance White or practically white, crystalline powder; odorless or with a faint odor [1]
Solubility Freely soluble in water; soluble in dimethylformamide; very slightly soluble in acetone

[1]
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Property Description

Storage Store at 2-8°C; for pharmaceutical secondary standards, store at -10 to -25°C [3] [5]

Analytical Protocol: HPLC Analysis

High-Performance Liquid Chromatography (HPLC) is a primary technique for the quantification and purity

assessment of Lincomycin. The following is a validated method adapted from the literature [6].

Scope and Applications

This protocol is suitable for analyzing Lincomycin Hydrochloride Monohydrate in various matrices,

including [3] [5]:

e Pharmaceutical formulations and injectable solutions.
e Veterinary products.
e Reference standard qualification and quality control.

Experimental Procedure

¢ Instrumentation: Standard HPLC system equipped with a pump, autosampler, column heater, and
UV detector.

e Column: Apollo C18 (150 mm x 4.6 mm, 5 um particle size) or equivalent reverse-phase column [6].

¢ Mobile Phase: 8% acetonitrile in 50 mM aqueous phosphoric acid, adjusted to pH 3.0 [6].

¢ Flow Rate: 1.5 mL/min [6].

e Detection: UV at 220 nm [6].

¢ Injection Volume: 20 pL [6].

e Column Temperature: Ambient [6].

¢ Run Time: Approximately 15 minutes (Lincomycin retention time ~11.7 minutes) [6].

Sample and Standard Preparation

¢ Standard Stock Solution (1 mg/mL): Accurately weigh about 46.1 mg of Lincomycin
Hydrochloride Monohydrate analytical standard (equivalent to ~46.1 mg of lincomycin HCI) into a
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50 mL volumetric flask. Dissolve and dilute to volume with mobile phase or water [6].

e Calibration Standards: Prepare a series of working standards from the stock solution by dilution to
cover a concentration range of 0.1 mg/mL to 1.0 mg/mL [6].

e Sample Preparation: Prepare test samples to fall within the linear range of the calibration curve. For
infusion fluids, a simple dilution may be sufficient, while complex matrices may require extraction [6].

Data Analysis

e System Suitability: The relative standard deviation (RSD) for replicate injections of a standard
should be <1% [6].

e Calibration Curve: Plot the peak area of Lincomycin against the known concentration of the
standards. The method demonstrates excellent linearity with a correlation coefficient (R?) of 20.999
[6].

e Calculation: Use the linear regression equation from the calibration curve to calculate the
concentration of Lincomycin in unknown samples.

Stability and Handling Guidelines

Understanding the stability of Lincomycin is critical for accurate analysis and proper storage. Key findings

from stability studies are summarized below [7] [6].

Condition Stability Profile Recommendations

Aqueous Stable for at least 31 days in 0.9% NaCl, = Reconstituted solutions for infusion
Solutions (at 5% Glucose, 10% Glucose, and can be stored for extended periods
25°C) Hartmann's solution with <5% under controlled conditions.

degradation [7] [6].

Effect of pH Most stable at pH ~4.0 (shelf life of 4.59 For method development and storage,
days at 80°C). Least stable in alkaline aim for a slightly acidic environment
conditions and degrades rapidly in (pH ~4) for optimal stability.

hydrogen peroxide [7] [6].

Forced Degrades less rapidly in acid than in base  Useful for validating the stability-
Degradation at 60°C [7] [6]. indicating capability of analytical
methods.
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Alternative Protocol: Immunochromatographic Test for
Food Analysis

For rapid screening of Lincomycin in foodstuffs (e.g., milk, eggs, honey), an immunochromatographic test

system offers a simple and fast alternative [8].

Principle

This assay is based on an indirect competitive format. The sample containing Lincomycin first interacts
with specific, non-labeled antibodies in solution. This mixture is then applied to a test strip, where any
unbound antibody is captured in the test zone, generating a color signal inversely proportional to the

Lincomycin concentration [8].

Experimental Workflow

The diagram below illustrates the logical workflow for the immunochromatographic analysis of Lincomycin

in food samples.
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Key Performance Metrics [8]

¢ Visual Limit of Detection (LOD): 0.8 ng/mL

e Instrumental LOD: 8 pg/mL

¢ Analytical Recovery: Ranges from 85% to 122% in spiked food samples.
¢ Cross-Reactivity: High for Clindamycin (>1%); negligible for other antibiotic classes (<0.1%).

© 2026 Smolecule. All rights reserved.

5/8 Tech Support


https://www.smolecule.com/products/s533200?utm_src=pdf-body-img
https://www.sciencedirect.com/science/article/abs/pii/S1570023219314916
https://www.smolecule.com/products/s533200?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

Visual Workflow for HPLC Analysis

For a clear overview of the HPLC analytical process, the following flowchart outlines the key steps from

sample preparation to final quantification.
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Important Safety Information

e Hazard Classification: The solid standard is classified as causing eye irritation, skin irritation, and
specific target organ toxicity (respiratory system) upon single exposure [3].

e Handling: Wear appropriate personal protective equipment (PPE), including eyeshields, gloves, and
an N95 respirator. Avoid creating dust and handle in a well-ventilated area [3].
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e Solution in Methanol: Note that commercial standard solutions prepared in methanol are highly
flammable and toxic if swallowed, in contact with skin, or if inhaled [2].

Conclusion

Lincomycin Hydrochloride Monohydrate is a well-characterized analytical standard with established
protocols for precise quantification. HPLC remains the gold standard for accurate determination in
pharmaceutical and chemical contexts, while immunochromatographic tests provide an excellent tool for
rapid, high-throughput screening in food safety applications. Adherence to the specified storage conditions

and stability profiles is essential for maintaining the integrity and validity of analytical results.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b533200#lincomycin-hydrochloride-monohydrate-analytical-

standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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